Cas no 2708344-13-0 ((S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid)

• Product Name: (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid
• CAS No: 2708344-13-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6795219
• PubChem ID: 156621225
• Update Time: 2025-10-29

(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid
• MFCD34180822
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[methyl(prop-2-enoxycarbonyl)amino]butanoic acid
• E72577
• Fmoc-Dab(Alloc,Me)
• WS-02608
• 2708344-13-0

• Inchi： 1S/C24H26N2O6/c1-3-14-31-24(30)26(2)13-12-21(22(27)28)25-23(29)32-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h3-11,20-21H,1,12-15H2,2H3,(H,25,29)(H,27,28)/t21-/m0/s1
• InChI Key： HVHGCPHPJYHRHG-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCN(C(=O)OCC=C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid

Compound CAS No. 2708344-13-0: (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic Acid

The compound with CAS No. 2708344-13-0, known as (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)(methyl)amino)butanoic acid, is a highly specialized organic molecule with significant applications in the field of biological chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and an allyloxycarbonyl (Alloc) group, both of which are widely used as protecting groups in peptide synthesis and other organic synthesis processes.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a key component in solid-phase peptide synthesis (SPPS). Its role is to protect the amino terminus of amino acids during the synthesis process. Similarly, the Alloc group, derived from allyloxycarbonyl, is often used to protect hydroxyl groups or as a leaving group in various organic reactions. The combination of these groups in the same molecule makes this compound a versatile tool in modern organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc and Alloc protected amino acids in the synthesis of bioactive peptides and protein mimetics. These molecules are particularly valuable due to their ability to undergo selective deprotection under mild conditions, which is crucial for maintaining the integrity of sensitive functional groups during synthesis.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential applications in drug delivery systems. The presence of both Fmoc and Alloc groups allows for precise control over the release of bioactive molecules in response to specific stimuli, such as pH or enzymatic activity. This dual-protection strategy has been shown to enhance the stability and efficacy of drug delivery systems, making it a promising candidate for future therapeutic applications.

From a structural perspective, the molecule's stereochemistry at the S configuration plays a critical role in its biological activity. Stereoisomers often exhibit vastly different properties, and the (S)-configuration of this compound has been shown to be more effective in certain biochemical contexts. This highlights the importance of stereochemical control in the design and synthesis of bioactive molecules.

Furthermore, advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies have provided insights into the conformational flexibility and interaction patterns of this compound, which are essential for understanding its biological activity. These computational tools have also facilitated the design of analogs with improved pharmacokinetic properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of highly efficient coupling agents and activation strategies ensures high yields and purity levels. The incorporation of protecting groups like Fmoc and Alloc requires careful planning to avoid side reactions and ensure selective deprotection during subsequent steps.

The application of this compound extends beyond traditional pharmaceutical research. It has also found utility in materials science, where it serves as a building block for constructing advanced materials with tailored properties. For example, its use in polymer chemistry has led to the development of novel materials with enhanced mechanical strength and biocompatibility.

In conclusion, CAS No. 2708344-13-0 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new frontiers in drug discovery and materials science. Its unique combination of functional groups and stereochemical features makes it an invaluable tool for researchers across various disciplines.